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Compound of Interest

Compound Name: Ethyl L-histidinate

Cat. No.: B1616180

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethyl I-histidinate,
a derivative of the essential amino acid L-histidine. Understanding the solubility of this
compound is critical for its application in pharmaceutical formulations, biochemical research,
and drug development. This document compiles available solubility data, outlines experimental
protocols for its determination, and presents logical workflows for solubility studies.

Quantitative Solubility Data

Precise, experimentally determined solubility data for ethyl L-histidinate free base in a wide
range of common organic solvents is not extensively documented in publicly available
literature. However, data for its dihydrochloride salt and qualitative information for related
compounds provide valuable insights into its solubility characteristics.

Table 1: Quantitative Solubility of Ethyl L-Histidinate Dihydrochloride

Solvent Temperature (°C) Solubility

Ethanol Not Specified 50 mg/mL[1]

Note: The data presented above is for the dihydrochloride salt of ethyl L-histidinate. The
solubility of the free base form may differ significantly.
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Qualitative Solubility and Inferences

Based on the general principles of solubility and data from related compounds such as L-
histidine and other amino acid esters, the following qualitative solubility profile for ethyl L-
histidinate free base can be inferred:

o Water: L-histidine, the parent amino acid, is soluble in water. The esterification to ethyl I-
histidinate introduces a more hydrophobic ethyl group, which is expected to decrease its
agueous solubility compared to L-histidine.

» Alcohols (Methanol, Ethanol): Amino acids and their derivatives generally exhibit solubility in
polar protic solvents like alcohols. L-Histidine ethyl ester dihydrochloride is known to be
soluble in ethanol[1]. It is anticipated that the free base will also be soluble in methanol and
ethanol. The solubility is likely to decrease with increasing alkyl chain length of the alcohol
(e.g., propanol, butanol) due to the decreasing polarity of the solvent.

e Polar Aprotic Solvents (DMSO, DMF): L-Histidine methyl ester dihydrochloride is soluble in
Dimethyl Sulfoxide (DMSO). It is reasonable to expect that ethyl I-histidinate would also
show good solubility in polar aprotic solvents like DMSO and N,N-Dimethylformamide (DMF).

e Chlorinated Solvents (Dichloromethane): A related compound, N'-Methyl-L-histidine methyl
ester, is reported to be soluble in dichloromethane. This suggests that ethyl I-histidinate
may also have some solubility in chlorinated solvents.

o Esters (Ethyl Acetate): N'-Methyl-L-histidine methyl ester is also soluble in ethyl acetate. This
indicates a likelihood of ethyl I-histidinate being soluble in ester solvents.

e Non-polar Solvents (Hexane, Toluene): Due to the polar nature of the amino acid headgroup
and the imidazole ring, ethyl I-histidinate is expected to have very low solubility in non-polar
solvents.

Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data in specific solvent systems, the following
gravimetric method is a standard experimental protocol.
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Objective: To determine the equilibrium solubility of ethyl I-histidinate in a given solvent at a
specific temperature.

Materials:

o Ethyl L-histidinate

o Selected solvent(s) of high purity

o Thermostatically controlled shaker or water bath
e Analytical balance

e Centrifuge

 Vials with screw caps

o Syringe filters (e.g., 0.45 um PTFE)

» Drying oven or vacuum oven

Procedure:

o Sample Preparation: Add an excess amount of ethyl I-histidinate to a pre-weighed vial. The
excess solid is crucial to ensure that a saturated solution is formed.

o Solvent Addition: Add a known volume or mass of the desired solvent to the vial.

» Equilibration: Tightly cap the vial and place it in a thermostatically controlled shaker or water
bath set to the desired temperature. Allow the mixture to equilibrate for a sufficient period
(e.g., 24-48 hours) to ensure that the solution is saturated. Continuous agitation is
necessary.

o Phase Separation: After equilibration, allow the vial to stand undisturbed at the set
temperature for a short period to allow the excess solid to settle.

o Sample Withdrawal: Carefully withdraw a known volume of the supernatant using a syringe
fitted with a filter to remove any undissolved solid particles.
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e Solvent Evaporation: Transfer the filtered supernatant to a pre-weighed container. Evaporate
the solvent completely using a gentle stream of nitrogen, a rotary evaporator, or by placing it
in a drying oven at a temperature below the decomposition point of ethyl I-histidinate.

o Mass Determination: Once the solvent is completely removed, weigh the container with the
dried solute.

o Calculation: The solubility can be calculated using the following formula:
Solubility ( g/100 mL) = (Mass of dried solute / Volume of supernatant withdrawn) x 100

Alternatively, if the initial mass of the solvent is known, the solubility can be expressed in
other units such as g/100 g of solvent or mole fraction.

Visualizing Experimental and Logical Workflows
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental determination of ethyl I-
histidinate solubility.

Preparation Equilibration Sampling & Analysis Calculation

Add excess Ethyl Add known volume Equilibrate at constant Withdraw supernatant Evaporate solvent Weigh dried solute Calculate solubilit
L-Histidinate to vial of solvent temperature with agitation through filter p 9 Yy

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of ethyl I-histidinate.

Logical Flow for Solvent Selection in Drug Development

The choice of solvent is a critical decision in drug development. The following diagram outlines
a logical approach to solvent selection based on solubility considerations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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